Cas no 88122-66-1 (1,3-Dithiolane-4-methanol, 2-octyl-, trans-)

• Product Name: 1,3-Dithiolane-4-methanol, 2-octyl-, trans-
• CAS No: 88122-66-1
• MF: C₁₂H₂₄OS₂
• MW: 248.44836139679
• CID: 644329
• PubChem ID: 71410711
• Update Time: 2025-04-19

1,3-Dithiolane-4-methanol, 2-octyl-, trans- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiolane-4-methanol, 2-octyl-, trans-
• [(2R,4R)-2-octyl-1,3-dithiolan-4-yl]methanol
• DTXSID50830374
• 88122-66-1

• Inchi： 1S/C12H24OS2/c1-2-3-4-5-6-7-8-12-14-10-11(9-13)15-12/h11-13H,2-10H2,1H3/t11-,12-/m1/s1
• InChI Key： CQBHFGCJUSOUPC-VXGBXAGGSA-N
• SMILES： S1[C@H](CO)CS[C@H]1CCCCCCCC

Computed Properties

• Exact Mass: 248.12685773g/mol
• Monoisotopic Mass: 248.12685773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 70.8Ų